Cas no 1620911-31-0 (2-(5,6-dichloropyridin-3-yl)ethan-1-ol)

• Product Name: 2-(5,6-dichloropyridin-3-yl)ethan-1-ol
• CAS No: 1620911-31-0
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 6140859
• PubChem ID: 87258757
• Update Time: 2025-08-05

2-(5,6-dichloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-dichloropyridin-3-yl)ethan-1-ol
• 1620911-31-0
• SCHEMBL1549300
• EN300-1975300

• Inchi： 1S/C7H7Cl2NO/c8-6-3-5(1-2-11)4-10-7(6)9/h3-4,11H,1-2H2
• InChI Key： BPMNSZLFRMHZCY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CCO)Cl

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(5,6-dichloropyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-(5,6-Dichloropyridin-3-yl)ethan-1-ol (CAS No. 1620911-31-0)

2-(5,6-Dichloropyridin-3-yl)ethan-1-ol (CAS No. 1620911-31-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its dichloropyridine core and hydroxyethyl side chain, is a subject of interest for researchers in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₇H₇Cl₂NO, reflects a balance of reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds like 2-(5,6-dichloropyridin-3-yl)ethan-1-ol is driven by their role in developing novel drug candidates and crop protection agents. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Users searching for "dichloropyridine derivatives" or "pyridine-based intermediates" often encounter this compound due to its relevance in modern medicinal chemistry.

From an industrial perspective, CAS 1620911-31-0 is valued for its synthetic flexibility. Its chlorine substituents enable selective functionalization, while the hydroxyl group offers opportunities for further derivatization. This aligns with current trends in green chemistry, where researchers seek efficient routes to minimize waste and energy consumption. Queries such as "sustainable synthesis of pyridine alcohols" or "eco-friendly halogenated intermediates" reflect this focus.

Analytical characterization of 2-(5,6-dichloropyridin-3-yl)ethan-1-ol typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound's physicochemical properties—including solubility, melting point, and stability—are critical for formulation scientists exploring its utility in drug delivery systems.

Emerging applications of this compound extend to material science, where its aromatic system contributes to the development of organic electronic materials. Searches for "pyridine-based polymers" or "chlorinated aromatic building blocks" often intersect with discussions about CAS 1620911-31-0. Its potential in catalysis and ligand design further broadens its industrial relevance.

Regulatory and safety assessments of 2-(5,6-dichloropyridin-3-yl)ethan-1-ol emphasize proper handling protocols, though it remains non-classified under hazardous categories. Researchers frequently inquire about "safe handling of halogenated pyridines" or "stability of pyridine alcohols," underscoring the importance of transparent technical documentation.

In summary, 2-(5,6-dichloropyridin-3-yl)ethan-1-ol (CAS No. 1620911-31-0) represents a compelling case study in the intersection of structural design and functional utility. Its adaptability across disciplines—from life sciences to advanced materials—positions it as a compound of enduring scientific and commercial interest, responsive to contemporary challenges in molecular innovation.